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Compound of Interest

Compound Name: Sulfo Cy7 bis-COOH

Cat. No.: B15553901

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Sulfo Cy7 bis-COOH, a near-infrared fluorescent dye. Adherence to these
procedures will minimize risk and ensure the integrity of your experiments.

Proper handling and disposal of specialized chemical compounds are critical components of
laboratory protocol. This document outlines the necessary personal protective equipment
(PPE), step-by-step operational plans for handling and disposal, and key safety data for Sulfo
Cy7 bis-COOH.

Personal Protective Equipment (PPE)

When handling Sulfo Cy7 bis-COOH, a comprehensive approach to personal protection is
essential to prevent exposure. The following PPE is mandatory:

o Eye and Face Protection: Tightly fitting safety goggles are required. For operations with a
risk of splashing, a face shield should be worn in addition to goggles.[1][2][3]

o Hand Protection: Chemically resistant, powder-free gloves (nitrile or neoprene are preferred)
must be worn.[2][4][5] Gloves should be inspected before use and disposed of properly after
handling the compound.[2][5]

« Body Protection: A flame-resistant lab coat or a disposable gown is required to protect
against skin contact.[1][3][4]
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» Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-
approved N95 or higher-level respirator is necessary.[4] Work should ideally be conducted in

a well-ventilated area or a fume hood.[1][2]
Operational Plan: From Recelipt to Use
A systematic workflow ensures both safety and the quality of the compound.

¢ Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area at the recommended temperature of -20°C.[1][6][7] Protect from light.[7][8]

e Preparation for Use:
o Bring the container to room temperature before opening to prevent moisture condensation.

o Handle the solid powder in a designated area, such as a chemical fume hood, to avoid
inhalation of dust.[2]

o When preparing solutions, dissolve the compound in an appropriate solvent such as water,
DMF, or DMSO.[6][7]

Disposal Plan: Managing Chemical Waste

Proper disposal of Sulfo Cy7 bis-COOH and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

o Waste Categorization: All materials contaminated with Sulfo Cy7 bis-COOH, including
unused solutions, contaminated labware (e.g., pipette tips, tubes), and gloves, should be
treated as hazardous chemical waste.[9][10]

» Collection and Storage:

o Collect liquid waste in a designated, leak-proof, and clearly labeled container.[5][10][11]
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o Collect solid waste, such as contaminated gloves and wipes, in a separate, clearly labeled
container.

o Store waste containers in a designated satellite accumulation area, away from
incompatible materials.[10]

o Disposal Procedure:
o Do not dispose of Sulfo Cy7 bis-COOH down the drain.[2][5][10]

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EH&S) department or a licensed chemical waste disposal service.[9][12]

o Follow all local, state, and federal regulations for hazardous waste disposal.[9][11]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Sulfo Cy7 bis-
COOH and related compounds.

Property Value Source
Storage Temperature -20°C [11161[7]
Solubility Water, DMF, DMSO [61[7]
Excitation Maximum (approx.) ~750 nm [13]
Emission Maximum (approx.) ~773 nm [13]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Sulfo Cy7 bis-COOH,
from receiving the compound to its final disposal.
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Safe handling workflow for Sulfo Cy7 bis-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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